Cas no 331761-45-6 (5-(4-Chlorophenyl)-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 5-(4-Chlorophenyl)-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 331761-45-6
• MF: C₁₂H₇ClN₂OS
• MW: 262.714780092239
• MDL: MFCD01038374
• CID: 1003608
• PubChem ID: 731456
• Update Time: 2025-08-05

5-(4-Chlorophenyl)-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chlorophenyl)-3H-thieno[2,3-d]pyrimidin-4-one
• 5-(4-Chlorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one
• 3'-Formyl-4'-hydroxy[1,1'-biphenyl]-4-carboxylic acid
• 5-(4-carboxyphenyl)salicylaldehyde
• 5-(4-chioro-phenyl)-3H-thieno[2,3-d]pyrimidin-4-one
• BB 0223169
• AKOS005625475
• AKOS000273110
• STK841953
• G32846
• STK108985
• CS-0236872
• 5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-ol
• Z56943342
• F1405-0255
• IDI1_011304
• AR-434/11480690
• IFLab1_005901
• HMS1428M05
• SCHEMBL2368460
• EN300-17460
• 5-(4-chlorophenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one
• AB00296336-03
• CCG-274151
• NCGC00328318-01
• MFCD01038374
• 331761-45-6
• 5-(4-Chlorophenyl)-3H,4H-thieno2,3-dpyrimidin-4-one

• MDL： MFCD01038374
• Inchi： 1S/C12H7ClN2OS/c13-8-3-1-7(2-4-8)9-5-17-12-10(9)11(16)14-6-15-12/h1-6H,(H,14,15,16)
• InChI Key： VSUODCNBLBXSNB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC2=C1C(NC=N2)=O

Computed Properties

• Exact Mass: 261.9967617g/mol
• Monoisotopic Mass: 261.9967617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.7Ų

Additional information on 5-(4-Chlorophenyl)-3H,4H-thieno2,3-dpyrimidin-4-one

Comprehensive Overview of 5-(4-Chlorophenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 331761-45-6)

5-(4-Chlorophenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 331761-45-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This thienopyrimidinone derivative features a chlorophenyl substituent, which enhances its bioactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The compound's molecular structure combines a pyrimidine core with a thiophene ring, creating a versatile scaffold for medicinal chemistry. Its CAS number 331761-45-6 is frequently searched in scientific databases, reflecting its relevance in current studies. Recent trends highlight its potential as a kinase inhibitor, a hot topic in oncology and autoimmune disease research. Users often inquire about its synthesis methods, solubility, and stability, indicating strong interest in its practical applications.

In agrochemical contexts, 5-(4-Chlorophenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one is studied for its herbicidal and fungicidal properties. The chlorophenyl group contributes to its efficacy against resistant plant pathogens, aligning with the growing demand for sustainable crop protection solutions. Searches for "thienopyrimidinone derivatives in agriculture" have surged, underscoring its interdisciplinary importance.

From a technical perspective, the compound's physicochemical properties—such as melting point, logP, and hydrogen bonding capacity—are critical for formulation development. Analytical techniques like HPLC and NMR are commonly employed for purity assessment, a frequent query among quality control professionals. Its patent landscape also attracts attention, with several filings exploring its use in combination therapies.

Environmental and regulatory considerations are another focal point. While not classified as hazardous, its ecotoxicological profile is under scrutiny to ensure compliance with green chemistry principles. This aligns with searches for "biodegradable heterocycles" and "green synthesis of pyrimidines," reflecting broader industry shifts toward sustainability.

In summary, 5-(4-Chlorophenyl)-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS No. 331761-45-6) represents a multifaceted compound bridging pharmaceuticals and agrochemicals. Its structure-activity relationships continue to inspire innovation, making it a staple in research queries and publications. Future directions may explore its nanocarrier delivery or crystal engineering to further expand its utility.